Cas no 1093881-16-3 (Tert-Butyl (3-cyano-2-thienyl)carbamate)

• Product Name: Tert-Butyl (3-cyano-2-thienyl)carbamate
• CAS No: 1093881-16-3
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 2110479
• Update Time: 2025-11-02

Tert-Butyl (3-cyano-2-thienyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyanothiophen-2-ylcarbamate
• BBOVPMWAFBFBPM-UHFFFAOYSA-N
• tert-Butyl (3-cyano-2-thienyl)carbamate
• Tert-Butyl (3-cyano-2-thienyl)carbamate

• Inchi： 1S/C10H12N2O2S/c1-10(2,3)14-9(13)12-8-7(6-11)4-5-15-8/h4-5H,1-3H3,(H,12,13)
• InChI Key： BBOVPMWAFBFBPM-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 224.062
• Monoisotopic Mass: 224.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.4

Additional information on Tert-Butyl (3-cyano-2-thienyl)carbamate

Comprehensive Guide to Tert-Butyl (3-cyano-2-thienyl)carbamate (CAS No. 1093881-16-3): Properties, Applications, and Market Insights

The chemical compound Tert-Butyl (3-cyano-2-thienyl)carbamate (CAS No. 1093881-16-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based carbamate derivative features a unique combination of functional groups, including a cyano group and a tert-butyl carbamate moiety, which contribute to its versatile reactivity and potential applications. The molecular formula C₁₀H₁₂N₂O₂S and molecular weight of 224.28 g/mol make it an interesting building block for various synthetic pathways.

Recent scientific literature highlights the growing importance of thiophene derivatives in drug discovery, particularly as kinase inhibitors and antimicrobial agents. The presence of both electron-withdrawing cyano group and bulky tert-butyl group in Tert-Butyl (3-cyano-2-thienyl)carbamate creates a balanced electronic environment that facilitates diverse chemical transformations. Researchers are particularly interested in its potential as an intermediate for heterocyclic compound synthesis, which aligns with current trends in fragment-based drug design and medicinal chemistry optimization.

The synthesis of 1093881-16-3 typically involves multi-step organic reactions starting from commercially available thiophene precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. Analytical characterization of this compound typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity, meeting the stringent requirements of pharmaceutical intermediates.

In material science applications, the thienyl carbamate structure of this compound shows promise for developing organic electronic materials. The conjugated system of the thiophene ring combined with polar functional groups may contribute to interesting charge transport properties, making it potentially valuable for organic semiconductors or photovoltaic materials. This aligns with current research trends in renewable energy technologies and flexible electronics.

The global market for specialty chemical intermediates like Tert-Butyl (3-cyano-2-thienyl)carbamate is experiencing steady growth, driven by increasing R&D investments in targeted therapies and precision medicine. Pharmaceutical companies are particularly interested in such heterocyclic building blocks for developing small molecule drugs against various diseases. Recent patent analyses reveal growing intellectual property activity surrounding similar thiophene derivatives, indicating their commercial potential in drug development pipelines.

Storage and handling of 1093881-16-3 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should be followed, including use of personal protective equipment and adequate ventilation. The compound's stability profile makes it suitable for standard laboratory storage conditions, though protection from moisture and extreme temperatures is recommended for long-term preservation.

Future research directions for Tert-Butyl (3-cyano-2-thienyl)carbamate may explore its potential in bioconjugation chemistry or as a precursor for bioactive molecule synthesis. The compound's structural features make it amenable to various catalytic transformations, including cross-coupling reactions and click chemistry applications. These possibilities position it as a valuable tool for chemical biology studies and drug discovery platforms.

Quality control standards for pharmaceutical-grade 1093881-16-3 typically require purity levels exceeding 98%, with strict limits on residual solvents and heavy metal contaminants. Reputable suppliers provide comprehensive certificates of analysis and material safety data sheets, ensuring compliance with international chemical regulations and good manufacturing practices.

From an environmental perspective, Tert-Butyl (3-cyano-2-thienyl)carbamate demonstrates favorable biodegradability potential compared to many persistent organic pollutants. Current green chemistry initiatives encourage the development of efficient synthetic routes that minimize waste generation and energy consumption during production of such fine chemicals.

The pricing and availability of 1093881-16-3 vary depending on quantity, purity specifications, and supplier capabilities. Bulk procurement for industrial applications typically requires custom synthesis arrangements with specialized contract research organizations that can ensure consistent quality and reliable supply chains for research chemicals.

Academic and industrial researchers frequently inquire about the structure-activity relationships of thiophene-containing compounds like Tert-Butyl (3-cyano-2-thienyl)carbamate. The compound's modular structure allows for systematic exploration of pharmacophore elements, making it valuable for molecular modeling studies and structure-based drug design projects that aim to optimize drug-like properties.

In conclusion, Tert-Butyl (3-cyano-2-thienyl)carbamate (CAS No. 1093881-16-3) represents an important chemical intermediate with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility position it as a valuable building block for developing novel therapeutic agents and functional materials. As research continues to uncover new applications for thiophene derivatives, compounds like this will likely play increasingly important roles in advancing chemical innovation and scientific discovery.